2-[3-[(5-Bromopyrimidin-2-yl)oxymethyl]piperidin-1-yl]-1,3-thiazole

• IUPAC Name: 2-[3-[(5-bromopyrimidin-2-yl)oxymethyl]piperidin-1-yl]-1,3-thiazole
• InChI: InChI=1S/C13H15BrN4OS/c14-11-6-16-12(17-7-11)19-9-10-2-1-4-18(8-10)13-15-3-5-20-13/h3,5-7,10H,1-2,4,8-9H2
• InChI Key: FPRWHQRPNDFPDS-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CN(C1)C2=NC=CS2)COC3=NC=C(C=N3)Br
• Molecular Formula: C13H15BrN4OS
• Molecular Weight: 355.26 g/mol

Description

The compound “2-[3-[(5-Bromopyrimidin-2-yl)oxymethyl]piperidin-1-yl]-1,3-thiazole” is a complex organic molecule. It contains a thiazole ring, which is a heterocyclic compound with sulfur and nitrogen. The molecule also contains a bromopyrimidinyl group and a piperidinyl group.

Synthesis Analysis

The synthesis of such a compound would likely involve the reaction of a bromopyrimidine derivative with a piperidine derivative. The exact synthesis process could vary depending on the specific conditions and reagents used.

Molecular Structure Analysis

The molecular structure of this compound is quite complex due to the presence of multiple functional groups. The bromopyrimidinyl group is a pyrimidine ring (a six-membered aromatic ring with two nitrogen atoms) with a bromine atom attached. The piperidinyl group is a six-membered ring with one nitrogen atom. The thiazole ring is a five-membered ring containing one sulfur atom and one nitrogen atom.

Chemical Reactions Analysis

As a complex organic molecule, “2-[3-[(5-Bromopyrimidin-2-yl)oxymethyl]piperidin-1-yl]-1,3-thiazole” can undergo a variety of chemical reactions. The presence of the bromine atom makes it a good leaving group, which could be replaced by other groups in a substitution reaction. The aromatic rings could also undergo electrophilic aromatic substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of “2-[3-[(5-Bromopyrimidin-2-yl)oxymethyl]piperidin-1-yl]-1,3-thiazole” would depend on its molecular structure. For example, the presence of the bromine atom could make the compound relatively heavy and polar. The aromatic rings could contribute to the compound’s stability and reactivity.

Mechanism of Action

The mechanism of action of this compound is not clear from the available information. It would depend on the specific biological or chemical context in which the compound is used.

Safety and Hazards

The safety and hazards associated with this compound are not clear from the available information. As with any chemical, handling should be done with appropriate safety precautions. The compound should be stored properly to prevent degradation and contamination.

Future Directions

The potential applications and future directions for “2-[3-[(5-Bromopyrimidin-2-yl)oxymethyl]piperidin-1-yl]-1,3-thiazole” are not clear from the available information. It could potentially be used in a variety of chemical or biological contexts, depending on its properties and reactivity.